![molecular formula C15H15Cl2N3O2S B4772360 N-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-4-(2,4-dichlorophenoxy)butanamide](/img/structure/B4772360.png)
N-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-4-(2,4-dichlorophenoxy)butanamide
Overview
Description
N-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-4-(2,4-dichlorophenoxy)butanamide, also known as CPDTB, is a chemical compound that has been extensively studied for its potential use in scientific research. This molecule has been shown to have a variety of interesting properties, including the ability to modulate certain signaling pathways in cells. In
Mechanism of Action
The mechanism of action of N-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-4-(2,4-dichlorophenoxy)butanamide involves the inhibition of NF-κB activity. NF-κB is a transcription factor that regulates the expression of many genes involved in inflammation and immune responses. This compound binds to a protein called IκB kinase (IKK), which is responsible for activating NF-κB. By inhibiting IKK activity, this compound prevents the activation of NF-κB and the downstream effects of its target genes.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its inhibition of NF-κB activity, this compound has been shown to inhibit the proliferation of cancer cells and to induce apoptosis (programmed cell death) in certain types of cancer cells. This compound has also been shown to have anti-inflammatory effects in animal models of arthritis and inflammatory bowel disease.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-4-(2,4-dichlorophenoxy)butanamide in lab experiments is its specificity for IKK inhibition. Unlike other compounds that may inhibit multiple signaling pathways, this compound specifically targets the IKK/NF-κB pathway. This specificity allows researchers to study the effects of NF-κB inhibition without confounding factors from other pathways. However, one limitation of this compound is its relatively low potency compared to other NF-κB inhibitors. This may limit its effectiveness in certain experimental settings.
Future Directions
There are many potential future directions for the study of N-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-4-(2,4-dichlorophenoxy)butanamide. One area of interest is in the development of more potent and selective IKK inhibitors. Another area of interest is in the study of this compound in animal models of human diseases, including cancer and inflammatory disorders. Additionally, the effects of this compound on other signaling pathways and cellular processes may be explored in future research.
Scientific Research Applications
N-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-4-(2,4-dichlorophenoxy)butanamide has been studied extensively for its potential use in scientific research. One of the most promising areas of application is in the study of certain signaling pathways in cells. This compound has been shown to inhibit the activity of a protein called NF-κB, which is involved in the regulation of many important cellular processes, including inflammation and immune responses. By inhibiting NF-κB activity, this compound may have therapeutic potential in a variety of diseases, including cancer, arthritis, and inflammatory bowel disease.
Properties
IUPAC Name |
N-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-4-(2,4-dichlorophenoxy)butanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15Cl2N3O2S/c16-10-5-6-12(11(17)8-10)22-7-1-2-13(21)18-15-20-19-14(23-15)9-3-4-9/h5-6,8-9H,1-4,7H2,(H,18,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DAWFPAONBMSBRZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NN=C(S2)NC(=O)CCCOC3=C(C=C(C=C3)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15Cl2N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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